5-acetyl-6-methyl-2-phenacylsulfanyl-4-pyridin-3-yl-1,4-dihydropyridine-3-carbonitrile

• IUPAC Name: 5-acetyl-6-methyl-2-phenacylsulfanyl-4-pyridin-3-yl-1,4-dihydropyridine-3-carbonitrile
• InChI: InChI=1S/C22H19N3O2S/c1-14-20(15(2)26)21(17-9-6-10-24-12-17)18(11-23)22(25-14)28-13-19(27)16-7-4-3-5-8-16/h3-10,12,21,25H,13H2,1-2H3
• InChI Key: BLGZNTUSZPZBSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)C2=CC=CC=C2)C#N)C3=CN=CC=C3)C(=O)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

The compound is a complex organic molecule that likely contains a bipyridine core structure, which is a common motif in many organic compounds and pharmaceuticals. The molecule also contains acetyl, methyl, and phenylethyl groups, which can contribute to its physical and chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bipyridine core suggests that the compound may have interesting electronic properties, as bipyridine is often used in coordination chemistry.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the acetyl group could potentially undergo reactions such as hydrolysis, while the bipyridine core might participate in coordination chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

Without more information, it’s difficult to speculate on the mechanism of action of this compound. If it’s a drug or a catalyst, its mechanism of action would depend on its molecular structure and the nature of its target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its mechanism of action if it’s a drug or a catalyst.